Cas no 510735-94-1 (3-methoxy-N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]benzamide)

• Product Name: 3-methoxy-N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]benzamide
• CAS No: 510735-94-1
• MF: C₁₄H₁₇N₃O₂S
• MW: 291.368681669235
• CID: 3078372
• PubChem ID: 697544
• Update Time: 2025-06-26

3-methoxy-N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]benzamide
• 510735-94-1
• AKOS000650647
• Z27917142
• N-(5-isobutyl-1,3,4-thiadiazol-2-yl)-3-methoxybenzamide
• AB00306149-02
• VU0509324-1
• F3110-0810
• STK093210

• Inchi： 1S/C14H17N3O2S/c1-9(2)7-12-16-17-14(20-12)15-13(18)10-5-4-6-11(8-10)19-3/h4-6,8-9H,7H2,1-3H3,(H,15,17,18)
• InChI Key： ISJYTIROXVIEPA-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1CC(C)C)NC(C1C=CC=C(C=1)OC)=O

Computed Properties

• Exact Mass: 291.10414797Da
• Monoisotopic Mass: 291.10414797Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 92.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 3-methoxy-N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]benzamide

Introduction to 3-methoxy-N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]benzamide (CAS No. 510735-94-1)

3-methoxy-N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]benzamide, identified by its Chemical Abstracts Service (CAS) number 510735-94-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the benzamide class, a well-documented pharmacophore known for its broad spectrum of biological activities. The structural framework of this compound incorporates a thiadiazole moiety, which is a heterocyclic ring system renowned for its versatility in drug design due to its ability to modulate various biological pathways.

The presence of a 3-methoxy group and a 2-methylpropyl substituent on the benzamide and thiadiazole moieties, respectively, introduces unique electronic and steric properties that may influence the compound's interaction with biological targets. The thiadiazole ring, in particular, has been extensively studied for its role in antimicrobial, anti-inflammatory, and anticancer applications. Recent advancements in medicinal chemistry have highlighted the potential of thiadiazole derivatives as scaffolds for developing novel therapeutic agents.

In the context of contemporary research, compounds like 3-methoxy-N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]benzamide are being explored for their potential in addressing unmet medical needs. The benzamide moiety is particularly noteworthy, as it is a common pharmacophore in drugs that target enzymes and receptors involved in metabolic and inflammatory diseases. The combination of these structural features suggests that this compound may exhibit multifaceted biological activities.

One of the most compelling aspects of this molecule is its potential as a lead compound for further drug development. The thiadiazole core provides a rigid scaffold that can be modified to optimize binding affinity and selectivity towards specific biological targets. For instance, studies have demonstrated that thiadiazole derivatives can inhibit enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation and pain signaling. The 3-methoxy group may enhance solubility and bioavailability, while the 2-methylpropyl substituent could improve metabolic stability.

Recent computational studies have suggested that the electronic properties of the thiadiazole ring can be fine-tuned by substituents like 2-methylpropyl, which may alter the compound's interaction with proteins. These insights are particularly valuable in the design of molecules with enhanced binding affinity and reduced off-target effects. Additionally, the benzamide moiety can serve as a hinge-binding motif, allowing for precise interactions with key residues in target proteins.

The pharmaceutical industry has shown increasing interest in heterocyclic compounds due to their diverse biological activities and synthetic accessibility. 3-methoxy-N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]benzamide exemplifies this trend, as it combines structural elements known to be pharmacologically relevant. The thiadiazole ring has been reported to exhibit antimicrobial properties against Gram-positive bacteria and fungi, making it a promising candidate for developing novel antimicrobial agents. Furthermore, the benzamide moiety has been associated with anti-inflammatory effects, which could make this compound relevant for treating chronic inflammatory diseases.

In vitro studies have begun to explore the potential therapeutic applications of this compound. Initial experiments suggest that it may inhibit key enzymes involved in inflammatory pathways by binding to their active sites. The presence of both polar (3-methoxy) and non-polar (2-methylpropyl) groups enhances its ability to interact with hydrophobic pockets in target proteins, improving overall binding affinity. These findings align with recent research indicating that hybrid molecules combining multiple pharmacophores can exhibit synergistic effects.

The synthesis of 3-methoxy-N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]benzamide presents an interesting challenge due to its complex structure. However, advances in synthetic methodologies have made it feasible to construct such molecules efficiently. Techniques such as multi-step organic synthesis combined with catalytic processes have enabled the production of high-purity compounds suitable for biological evaluation. This progress underscores the growing capability of synthetic chemists to design and create novel therapeutic agents.

As research continues to uncover new biological targets and mechanisms of disease pathogenesis, compounds like 3-methoxy-N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]benzamide will play an increasingly important role in drug discovery. Their unique structural features offer opportunities for developing innovative treatments across various therapeutic areas. Whether targeting inflammation, infection, or other diseases associated with enzyme or receptor dysregulation, this class of molecules holds significant promise.

The integration of computational chemistry into drug discovery has further accelerated the development process for compounds like this one. Molecular modeling techniques allow researchers to predict how modifications to the structure will affect biological activity before conducting costly wet-lab experiments. This approach not only saves time but also increases the likelihood of identifying potent lead compounds early in the discovery pipeline.

In conclusion,3-methoxy-N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]benzamide (CAS No. 510735-94-1) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its combination of known pharmacophores—such as the benzamide and thiadiazole moieties—along with strategic substituents like 3-methoxy and 2-methylpropyl—makes it a compelling candidate for further exploration in pharmaceutical research. As our understanding of disease mechanisms grows more sophisticated, this compound will likely continue to inspire new approaches to drug design.